Cas no 1698847-10-7 (Silane, [2-(chloromethyl)-3-methylbutyl]trimethyl-)

• Product Name: Silane, [2-(chloromethyl)-3-methylbutyl]trimethyl-
• CAS No: 1698847-10-7
• MF: C₉H₂₁ClSi
• MW: 192.80154299736
• CID: 5282824
• Update Time: 2025-07-20

Silane, [2-(chloromethyl)-3-methylbutyl]trimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane, [2-(chloromethyl)-3-methylbutyl]trimethyl-

• Inchi： 1S/C9H21ClSi/c1-8(2)9(6-10)7-11(3,4)5/h8-9H,6-7H2,1-5H3
• InChI Key： FETOCXKUEPWHLI-UHFFFAOYSA-N
• SMILES： [Si](CC(CCl)C(C)C)(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on Silane, [2-(chloromethyl)-3-methylbutyl]trimethyl-

Comprehensive Overview of Silane, [2-(chloromethyl)-3-methylbutyl]trimethyl- (CAS No. 1698847-10-7)

Silane, [2-(chloromethyl)-3-methylbutyl]trimethyl- (CAS No. 1698847-10-7) is a specialized organosilicon compound that has garnered significant attention in advanced material science and industrial applications. This compound, characterized by its unique molecular structure combining a chloromethyl group with a trimethylsilyl moiety, offers versatile reactivity and functional properties. Its applications span across adhesives, coatings, and surface modification technologies, making it a critical component in modern manufacturing processes.

The growing demand for high-performance materials in sectors such as electronics, automotive, and aerospace has driven interest in Silane, [2-(chloromethyl)-3-methylbutyl]trimethyl-. Researchers and engineers frequently search for terms like "silane coupling agents," "organosilicon chemistry," and "surface functionalization techniques" to explore its potential. This compound's ability to enhance interfacial adhesion between organic and inorganic materials aligns with current trends toward sustainable and durable composite materials.

One of the most searched questions related to this compound is: "How does [2-(chloromethyl)-3-methylbutyl]trimethyl-silane improve material durability?" The answer lies in its bifunctional design, where the chloromethyl group facilitates covalent bonding with substrates, while the trimethylsilyl segment provides hydrophobic and stability-enhancing properties. This dual functionality makes it ideal for waterproof coatings, corrosion-resistant layers, and even biomedical applications where surface compatibility is crucial.

In the context of green chemistry and eco-friendly innovations, Silane, [2-(chloromethyl)-3-methylbutyl]trimethyl- is often compared to alternative silanes with lower environmental impact. Searches for "non-toxic silane derivatives" or "biodegradable surface modifiers" reflect this shift in priorities. While this compound is not classified as hazardous, its synthesis and handling require precise control to minimize waste and energy consumption, aligning with global sustainability goals.

From a technical perspective, the compound's CAS No. 1698847-10-7 serves as a critical identifier for regulatory compliance and safety documentation. Laboratories and industrial users prioritize accurate labeling and storage conditions, often searching for "CAS 1698847-10-7 safety data" or "thermal stability of trimethylsilyl chloromethyl compounds." Its stability under moderate temperatures and compatibility with common solvents like toluene and THF further broaden its utility.

Emerging applications in nanotechnology and advanced composites have also spotlighted Silane, [2-(chloromethyl)-3-methylbutyl]trimethyl-. For instance, its role in functionalizing nanoparticles for targeted drug delivery or reinforcing polymer matrices answers frequent queries like "silanes in nanomaterial synthesis." The compound's adaptability to diverse chemical environments—ranging from acidic to neutral pH—makes it a preferred choice for cutting-edge research.

In summary, Silane, [2-(chloromethyl)-3-methylbutyl]trimethyl- (CAS No. 1698847-10-7) represents a pivotal innovation in organosilicon chemistry. Its multifunctional architecture addresses both industrial needs and academic curiosity, bridging gaps between material performance and environmental responsibility. As searches for "high-efficiency silane modifiers" and "CAS 1698847-10-7 suppliers" continue to rise, this compound remains at the forefront of technological advancement.